4,4'-Ethylenedi-3-toluidine
Overview
Description
“4,4’-Ethylenedi-3-toluidine” is a chemical compound with the molecular formula C16H20N2 . Its molecular weight is 240.34 g/mol . It is also known by other names such as 4,4’-Diamino-2,2’-dimethylbibenzyl and 4,4’- (Ethane-1,2-diyl)bis (3-methylaniline) .
Molecular Structure Analysis
The molecular structure of “4,4’-Ethylenedi-3-toluidine” is based on structures generated from information available in ECHA’s databases . The InChI string for this compound is InChI=1S/C16H20N2/c1-11-9-15(17)7-5-13(11)3-4-14-6-8-16(18)10-12(14)2/h5-10H,3-4,17-18H2,1-2H3 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4,4’-Ethylenedi-3-toluidine” include a molecular weight of 240.34 g/mol . The compound has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 2 . More research is needed to provide a detailed analysis of its physical and chemical properties.
Scientific Research Applications
Polymerization and Conductivity
A novel synthetic route for poly-3,4-ethylenedioxythiophene (PEDT) achieving conductivity over 1000 S/cm involves base-inhibited vapor-phase polymerization. This method utilizes a surface with ferric p-toluenesulfonate and a volatile base exposed to 3,4-ethylenedioxythiophene (EDT) vapors, resulting in a product similar to PEDT obtained by wet chemical oxidation (Winther‐Jensen & West, 2004).
Chemical Synthesis and Antibacterial Activity
Novel Schiff base and Azetidinone derivatives, including Compound 4-(2᾽-hydroxy-3᾽-chloro-5᾽-ethyl phen-1᾽-yl)-1-(4᾽-tolyl)-3-chloro-2-azetidinone, exhibit antibacterial activity against Staphylococcus aureus and Escherichia coli. These compounds are synthesized from 2-hydroxy-3-chloro-5-ethyl-N-(p-tolyl)-chalconimines reacting with chloroacetyl chloride (Vashi & Naik, 2004).
Catalysis and Chemical Reactions
Ethylenediamine usage in preparing iron–vanadium catalysts enhances the toluene hydrogenation (HYD) and pyridine hydrodenitrogenation (HDN) activities. This study indicates significant improvements in HYD and HDN conversions with Fe incorporation to vanadium sulphide, suggesting the beneficial role of ethylenediamine (Magarelli et al., 2003).
Dye Chemistry and Clinical Utility
Toluidine blue, a basic thiazine metachromatic dye, demonstrates high affinity for acidic tissue components, staining tissues rich in DNA and RNA. Its clinical utility includes identifying dysplasia and carcinoma of the oral cavity and highlighting components like mast cells granules, mucins, and cartilage in tissue sections (Sridharan & Shankar, 2012).
Electrochemical and Electrochromic Properties
3,4-Ethylenedioxy thiophene, when polymerized electrochemically, shows distinct electrochromic properties in different supporting electrolytes. The study demonstrates that variations in electrolytes lead to different color changes and properties in the polymer films, indicating potential applications in electrochromic devices (Lakshmi et al., 2013).
Future Directions
properties
IUPAC Name |
4-[2-(4-amino-2-methylphenyl)ethyl]-3-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2/c1-11-9-15(17)7-5-13(11)3-4-14-6-8-16(18)10-12(14)2/h5-10H,3-4,17-18H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISESBQNCWCFFFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N)CCC2=C(C=C(C=C2)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20177400 |
Source
|
| Record name | 4,4'-Ethylenedi-3-toluidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20177400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
22856-62-8 |
Source
|
| Record name | 4,4'-Ethylenedi-3-toluidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022856628 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4,4'-Ethylenedi-3-toluidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20177400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,4'-ethylenedi-3-toluidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.138 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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